1. Home
  2. Product
  3. (2E,5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hepta-2,5-dienal
(2E,5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hepta-2,5-dienal (2E,5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hepta-2,5-dienal PGF2α 1,11-lactone is a lipid-soluble internal ester of PGF2α. Hydrolysis of the lactone by plasma esterases readily produces free PGF2α in rats and monkeys, but not in humans. PGF2α 1,11-lactone is active as an antifertility agent with greatly reduced vasoactivity compared to PGF2α.
Brand Name: Vulcanchem
CAS No.: 62410-84-8
VCID: VC21245085
InChI: InChI=1S/C20H32O4/c1-2-3-7-10-16(22)12-13-18-17(19(23)15-20(18)24)11-8-5-4-6-9-14-21/h5-6,8-9,12-14,16-20,22-24H,2-4,7,10-11,15H2,1H3/b8-5-,9-6+,13-12+/t16-,17+,18+,19-,20+/m0/s1
SMILES: CCCCCC(C=CC1C(CC(C1CC=CCC=CC=O)O)O)O
Molecular Formula: C20H32O4
Molecular Weight: 336.5 g/mol

(2E,5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hepta-2,5-dienal

CAS No.: 62410-84-8

Cat. No.: VC21245085

Molecular Formula: C20H32O4

Molecular Weight: 336.5 g/mol

* For research use only. Not for human or veterinary use.

(2E,5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hepta-2,5-dienal - 62410-84-8

Specification

Description PGF2α 1,11-lactone is a lipid-soluble internal ester of PGF2α. Hydrolysis of the lactone by plasma esterases readily produces free PGF2α in rats and monkeys, but not in humans. PGF2α 1,11-lactone is active as an antifertility agent with greatly reduced vasoactivity compared to PGF2α.
CAS No. 62410-84-8
Molecular Formula C20H32O4
Molecular Weight 336.5 g/mol
IUPAC Name (2E,5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hepta-2,5-dienal
Standard InChI InChI=1S/C20H32O4/c1-2-3-7-10-16(22)12-13-18-17(19(23)15-20(18)24)11-8-5-4-6-9-14-21/h5-6,8-9,12-14,16-20,22-24H,2-4,7,10-11,15H2,1H3/b8-5-,9-6+,13-12+/t16-,17+,18+,19-,20+/m0/s1
Standard InChI Key HXMNDTFWMWSWDQ-LUQDXZJJSA-N
Isomeric SMILES CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\C/C=C/C=O)O)O)O
SMILES CCCCCC(C=CC1C(CC(C1CC=CCC=CC=O)O)O)O
Canonical SMILES CCCCCC(C=CC1C(CC(C1CC=CCC=CC=O)O)O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19